Ethyl 3-ethoxy-4-oxo-1-piperidinecarboxylate

• Molecular Formula: C10H17NO4
• Molecular Weight: 215.25 g/mol
• IUPAC Name: ethyl 3-ethoxy-4-oxopiperidine-1-carboxylate
• InChI: InChI=1S/C10H17NO4/c1-3-14-9-7-11(6-5-8(9)12)10(13)15-4-2/h9H,3-7H2,1-2H3
• InChI Key: QERAJLUAMHVYTO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CN(CCC1=O)C(=O)OCC

Description

Ethyl 3-ethoxy-4-oxo-1-piperidinecarboxylate is a useful research compound. Its molecular formula is C10H17NO4 and its molecular weight is 215.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 34.1 parts of ethyl 3-ethoxy-4,4-dimethoxy-1-piperidinecarboxylate and 1110 parts of a sulfuric acid solution 1% in water was stirred and refluxed for 3 hours. The reaction mixture was cooled and saturated with sodium carbonate. The product was extracted with dichloromethane. The extract was washed with a small amount of water, dried, filtered and evaporated. The residue was stirred in petroleumether. The product was separated and distilled, yielding 21.1 parts of ethyl 3-ethoxy-4-oxo-1-piperidinecarboxylate bp. ±95° C. at 0.05 mm. pressure (intermediate 68).